Cas no 778599-56-7 (Benzene, 1-bromo-2,4-dimethoxy-5-nitro-)

Benzene, 1-bromo-2,4-dimethoxy-5-nitro- structure
778599-56-7 structure
Product Name:Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
CAS No:778599-56-7
MF:C8H8BrNO4
MW:262.057421684265
CID:1789510
PubChem ID:18543610
Update Time:2025-04-21

Benzene, 1-bromo-2,4-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
    • 1-bromo-2,4-dimethoxy-5-nitrobenzene
    • 1-bromo-2,4dimethoxy-5-nitro-benzene
    • 778599-56-7
    • DB-337126
    • XJAUKWKZKRKWBD-UHFFFAOYSA-N
    • 1-bromo-2,4-bis(methyloxy)-5-nitrobenzene
    • 1-bromo-2,4-dimethoxy-5-nitro-benzene
    • SCHEMBL4103425
    • Inchi: 1S/C8H8BrNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
    • InChI Key: XJAUKWKZKRKWBD-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1OC)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 260.96364
  • Monoisotopic Mass: 260.96367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6

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1-Bromo-2,4-dimethoxy-5-nitrobenzene
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